Cas no 60687-66-3 (Adenosine,N-(4-aminobutyl)-)

• Product Name: Adenosine,N-(4-aminobutyl)-
• CAS No: 60687-66-3
• MF: C₁₄H₂₂N₆O₄
• MW: 338.362282276154
• CID: 529659
• PubChem ID: 294463
• Update Time: 2025-04-19

Adenosine,N-(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-(4-aminobutyl)-
• Adenosine, N-(3-methylbutyl)-
• Einecs 241-638-1
• N-(3-Methylbutyl)adenosine
• N6-(3-methyl-butyl)-adenosine
• N6-(4-amino-butyl)-adenosine
• N6-(aminobutyl)adenosine
• N6-Isopentyladenosine

• Inchi： 1S/C14H22N6O4/c15-3-1-2-4-16-12-9-13(18-6-17-12)20(7-19-9)14-11(23)10(22)8(5-21)24-14/h6-8,10-11,14,21-23H,1-5,15H2,(H,16,17,18)
• InChI Key： JZYJGLYAZHFZKM-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(=NC=NC1=2)NCCCCN)O)O

Computed Properties

• Exact Mass: 338.17046
• Monoisotopic Mass: 338.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.71
• Boiling Point: 700.3°Cat760mmHg
• Flash Point: 377.3°C
• Refractive Index: 1.763
• PSA: 151.57
• LogP: -0.63810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides